Cas no 17360-11-1 (3,5-Dinitro-L-tyrosine)

• Product Name: 3,5-Dinitro-L-tyrosine
• CAS No: 17360-11-1
• MF: C₉H₉N₃O₇
• MW: 271.183662176132
• MDL: MFCD00038093
• CID: 219002
• Update Time: 2025-04-19

3,5-Dinitro-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(4-hydroxy-3,5-dinitrophenyl)propanoic acid
• 3,5-DINITRO-L-TYROSINE MONOHYDRATE
• 3,5-Dinitro-Tyr-OH
• 3.5-Dinitro-L-tyrosine
• H-Tyr(3,5-(NO2) 2)-OH
• H-Tyr(3,5-DiNO2)-OH
• L-Tyrosine,3,5-dinitro-
• NSC 80662
• C03225
• Dinitro-L-Tyrosine
• 3,5-DINITRO-L-TYROSI
• H-3,5-DINITRO-TYR-OH
• 3,5-DINITRO-L-TYROSINE
• H-Tyr(3,5-(NO2)2)-OH
• 3,5-Dinitrotyrosine
• Tyrosine, 3,5-dinitro-
• 3,5-Dinitro-4-hydroxy-L-phenylalanine
• (2S)-2-amino-3-(4-hydroxy-3,5-dinitrophenyl)propanoic acid
• L-Tyrosine, 3,5-dinitro-
• SAZOSDSFLRXREA-YFKPBYRVSA-
• 3,5-Dinitro-L-tyrosine

• MDL： MFCD00038093
• Inchi： 1S/C9H9N3O7/c10-5(9(14)15)1-4-2-6(11(16)17)8(13)7(3-4)12(18)19/h2-3,5,13H,1,10H2,(H,14,15)/t5-/m0/s1
• InChI Key： SAZOSDSFLRXREA-YFKPBYRVSA-N
• SMILES： OC1=C(C=C(C=C1[N+](=O)[O-])C[C@@H](C(=O)O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.04400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.6
• Topological Polar Surface Area: 175

Experimental Properties

• Density: 1.699
• Melting Point: 230-232 ºC (dec.)
• PSA: 175.19000
• LogP: 1.90970

3,5-Dinitro-L-tyrosine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters